Cas no 1805329-86-5 (2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1805329-86-5
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916569
• Update Time: 2025-05-26

2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)4-2(7(10,11)12)1-3(15)6(13)14-4/h1,5,15H,(H2,13,14)
• InChI Key： JPHNXOGGYZWOBJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1C(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805329-86-5)

2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805329-86-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its multi-fluorinated structure enhances metabolic stability and lipophilicity, traits highly sought after in modern drug discovery.

The growing interest in fluorinated compounds like 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine stems from their ability to improve the pharmacokinetic profiles of therapeutic agents. Researchers are increasingly exploring its potential in targeted drug delivery systems and enzyme inhibition, particularly in oncology and infectious disease treatments. The compound's hydroxy and amino functional groups further enable versatile derivatization, making it a cornerstone in medicinal chemistry.

In the agrochemical sector, CAS No. 1805329-86-5 is being investigated for its role in developing next-generation pesticides and herbicides. The trifluoromethyl group is known to enhance the binding affinity of molecules to biological targets, thereby improving efficacy. This aligns with the global push for sustainable agriculture, where high-efficiency, low-toxicity solutions are paramount. Recent studies highlight its potential in combating resistant pest strains, a pressing concern for farmers worldwide.

From a synthetic chemistry perspective, the preparation of 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine involves advanced fluorination techniques, such as electrophilic fluorination or transition metal-catalyzed reactions. These methods are critical for achieving high yields and purity, which are essential for industrial-scale applications. The compound's CAS registry number (1805329-86-5) ensures precise identification in regulatory and commercial contexts, facilitating seamless integration into supply chains.

Environmental and safety profiles of fluorinated pyridines are also under scrutiny, given the increasing demand for green chemistry practices. Innovations in waste reduction and energy-efficient synthesis are being applied to compounds like CAS No. 1805329-86-5, addressing concerns about persistent organic pollutants. This dual focus on performance and sustainability resonates with the ESG (Environmental, Social, and Governance) priorities of many industries today.

In summary, 2-Amino-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine represents a cutting-edge example of how fluorine chemistry is driving innovation across multiple sectors. Its structural versatility and bioactive potential position it as a key player in the future of life sciences and material innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most challenging scientific and industrial problems of our time.